Cas no 217817-10-2 (1,4-Azulenediol,decahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,3aS,4S,7R,8aS)-)

• Product Name: 1,4-Azulenediol,decahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,3aS,4S,7R,8aS)-
• CAS No: 217817-10-2
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 261884
• PubChem ID: 10633702
• Update Time: 2025-04-19

1,4-Azulenediol,decahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,3aS,4S,7R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Azulenediol,decahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,3aS,4S,7R,8aS)-
• Guaidiol
• 1,4-Azulenediol, decahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,3aS,4S,7R,8aS)-
• 1,4-dimethyl-7-(prop-1-en-2-yl)-decahydroazulene-1,4-diol
• Guaidiol A
• CHEBI:176395
• DTXSID601139947
• (1S,3aS,4S,7R,8aS)-Decahydro-1,4-dimethyl-7-(1-methylethenyl)-1,4-azulenediol
• 217817-10-2
• CHEMBL463902
• Guaiadiol A
• (1S,3aS,4S,7R,8aS)-1,4-dimethyl-7-prop-1-en-2-yl-2,3,3a,5,6,7,8,8a-octahydroazulene-1,4-diol

• Inchi： 1S/C15H26O2/c1-10(2)11-5-7-14(3,16)12-6-8-15(4,17)13(12)9-11/h11-13,16-17H,1,5-9H2,2-4H3/t11-,12+,13+,14+,15+/m1/s1
• InChI Key： RQHOQQOEZPFYTD-QTVXIADOSA-N
• SMILES： [C@]1(C)(O)[C@]2([H])[C@@]([H])([C@@](C)(O)CC[C@@H](C(C)=C)C2)CC1

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes